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Compound of Interest

Compound Name: Yttrium oxalate

Cat. No.: B1593485 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for

yttrium oxalate. It is intended to be a crucial resource for laboratory personnel and

professionals in the field of drug development who may work with this compound. The

information is compiled from various safety data sheets and toxicological resources.

Chemical and Physical Properties
Yttrium oxalate is an inorganic salt of yttrium and oxalic acid. It is a white, odorless, crystalline

solid that is highly insoluble in water.[1][2] Upon heating, it decomposes to form yttrium oxide.

[1] Various hydrated forms of yttrium oxalate exist, with the nonahydrate and decahydrate

being common.[3][4]
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Property Value Source(s)

Chemical Formula Y₂(C₂O₄)₃ [4]

Molecular Weight 441.87 g/mol (anhydrous) [5]

CAS Number
867-68-5 (anhydrous), 13266-

82-5 (nonahydrate)
[3][4]

Appearance White crystalline solid/powder [4][5]

Solubility in Water Insoluble [1][4]

Solubility Product (Ksp) 5.1 x 10⁻³⁰ [4]

Decomposition Temperature Decomposes upon heating [1]

Hazard Identification and Classification
Yttrium oxalate is classified as a hazardous substance. The primary hazards are acute toxicity

upon ingestion or skin contact and the risk of serious eye damage.[5][6]

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin

Serious Eye Damage/Eye

Irritation
Category 1

H318: Causes serious eye

damage

Signal Word:Danger[5]

GHS Pictograms:[5]

Toxicological Information
While specific lethal dose (LD50) values for yttrium oxalate are not readily available, the

toxicity of its constituent components—yttrium and oxalate—provides insight into its potential

health effects.
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Yttrium: Yttrium and its compounds are known to cause eye irritation.[7] Animal studies have

indicated the potential for pulmonary irritation and liver damage.[7] Long-term exposure to

yttrium may lead to pneumoconiosis, a scarring of the lungs.[7] At a cellular level, yttrium has

been shown to induce apoptosis (programmed cell death) through the disruption of calcium

signaling pathways (Ca²⁺/IP3R1/CaMKII). It can also generate reactive oxygen species (ROS),

leading to cytotoxicity and DNA damage, and can inhibit antioxidant defense pathways such as

Nrf2/PPARγ.

Oxalate: Oxalate is a toxic metabolite that can cause significant injury to the kidneys by forming

calcium oxalate crystals, leading to tubular obstruction and damage.[8] The toxicity of oxalate is

mediated through several mechanisms, including the activation of lipid signaling pathways,

production of ROS, and the induction of inflammatory responses through the activation of the

endoplasmic reticulum stress (ERS) and NF-κB signaling pathways.

Proposed Toxicological Signaling Pathways for Yttrium
Oxalate
Based on the known toxicities of yttrium and oxalate, exposure to yttrium oxalate could

potentially trigger a cascade of cellular events leading to toxicity. The following diagram

illustrates a proposed logical relationship of these pathways.
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Yttrium-Mediated Toxicity Oxalate-Mediated Toxicity

Yttrium Oxalate Exposure

↑ Reactive Oxygen Species (ROS)

↑ Intracellular Ca²⁺↓ Nrf2/PPARγ Pathway Activation of Lipid Signaling

DNA Damage

Apoptosis

↑ Reactive Oxygen Species (ROS)

↑ ERS & NF-κB Signaling

InflammationApoptosis
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Assess Existing Data

In Vitro Skin Irritation/Corrosion Test In Vitro Eye Irritation Test

In Vivo Skin Irritation Test (if necessary)

Negative or equivocal

Classify Hazard

Corrosive or Irritant In Vivo Eye Irritation Test (if necessary)

Negative or equivocal

Corrosive or Irritant

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to the Safety and Handling
of Yttrium Oxalate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1593485#safety-and-handling-precautions-for-
yttrium-oxalate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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